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Compound of Interest

Compound Name: 5-Bromo-2-methoxynicotinonitrile

Cat. No.: B1293179

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bromination of 2-
methoxynicotinonitrile, a key synthetic transformation for the production of valuable
intermediates in pharmaceutical and agrochemical research. This document details the
underlying chemical principles, experimental protocols, and quantitative data associated with
this reaction, with a focus on producing 5-bromo-2-methoxynicotinonitrile.

Introduction

The bromination of 2-methoxynicotinonitrile is an electrophilic aromatic substitution reaction
that introduces a bromine atom onto the pyridine ring. The regioselectivity of this reaction is
governed by the electronic effects of the substituents on the pyridine ring. The methoxy group
(-OCHs) at the 2-position is an activating, ortho-para directing group due to its electron-
donating resonance effect. Conversely, the cyano group (-CN) at the 3-position and the
pyridine nitrogen are deactivating, meta-directing groups due to their electron-withdrawing
inductive and resonance effects. Consequently, the incoming electrophile (bromine) is directed
to the position that is most activated and least deactivated. In the case of 2-
methoxynicotinonitrile, the 5-position is para to the activating methoxy group and meta to both
the deactivating cyano group and the pyridine nitrogen, making it the favored site of
bromination.

N-Bromosuccinimide (NBS) is a commonly used reagent for this transformation, offering milder
reaction conditions and greater selectivity compared to liquid bromine. The reaction is typically
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carried out in a suitable solvent, such as acetonitrile, at ambient temperature.

Reaction Pathway and Mechanism

The bromination of 2-methoxynicotinonitrile with N-bromosuccinimide proceeds via a standard
electrophilic aromatic substitution mechanism.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Bromination of 2-
Methoxynicotinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293179#bromination-of-2-methoxynicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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